Cas no 2097931-02-5 (2-{[1-(2-bromobenzoyl)piperidin-3-yl]oxy}-4,6-dimethylpyrimidine)

• Product Name: 2-{[1-(2-bromobenzoyl)piperidin-3-yl]oxy}-4,6-dimethylpyrimidine
• CAS No: 2097931-02-5
• MF: C₁₈H₂₀BrN₃O₂
• MW: 390.274303436279
• CID: 5339104
• Update Time: 2025-07-20

2-{[1-(2-bromobenzoyl)piperidin-3-yl]oxy}-4,6-dimethylpyrimidine Chemical and Physical Properties

Names and Identifiers

• (2-bromophenyl)(3-((4,6-dimethylpyrimidin-2-yl)oxy)piperidin-1-yl)methanone
• (2-bromophenyl)-[3-(4,6-dimethylpyrimidin-2-yl)oxypiperidin-1-yl]methanone
• 2-{[1-(2-bromobenzoyl)piperidin-3-yl]oxy}-4,6-dimethylpyrimidine

• Inchi： 1S/C18H20BrN3O2/c1-12-10-13(2)21-18(20-12)24-14-6-5-9-22(11-14)17(23)15-7-3-4-8-16(15)19/h3-4,7-8,10,14H,5-6,9,11H2,1-2H3
• InChI Key： ZQOKYNHBGDPEQK-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C(N1CCCC(C1)OC1N=C(C)C=C(C)N=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 427
• XLogP3: 3.7
• Topological Polar Surface Area: 55.3

Additional information on 2-{[1-(2-bromobenzoyl)piperidin-3-yl]oxy}-4,6-dimethylpyrimidine

Professional Introduction to Compound with CAS No. 2097931-02-5 and Product Name: 2-{[1-(2-bromobenzoyl)piperidin-3-yl]oxy}-4,6-dimethylpyrimidine

The compound with the CAS number 2097931-02-5 and the product name 2-{[1-(2-bromobenzoyl)piperidin-3-yl]oxy}-4,6-dimethylpyrimidine represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential applications in medicinal chemistry. The molecular framework of this compound combines a pyrimidine core with a piperidine moiety, which is further functionalized with a bromobenzoyl group, making it a versatile scaffold for drug discovery and development.

In recent years, the exploration of heterocyclic compounds has been a cornerstone in the development of novel therapeutic agents. Pyrimidine derivatives, in particular, have been extensively studied for their biological activity and pharmacological properties. The presence of the 4,6-dimethylpyrimidine core in this compound suggests potential interactions with biological targets such as enzymes and receptors, which are critical for modulating various physiological processes. The introduction of the [1-(2-bromobenzoyl)piperidin-3-yl]oxy group adds another layer of complexity, enabling further derivatization and customization to tailor its pharmacological profile.

One of the most compelling aspects of this compound is its potential role in the development of small-molecule inhibitors. The bromobenzoyl moiety serves as a handle for chemical modifications, allowing researchers to explore different substitution patterns and linkers. This flexibility is particularly valuable in medicinal chemistry, where precise molecular design can significantly impact the efficacy and selectivity of a drug candidate. Recent studies have highlighted the importance of such structural motifs in achieving high-affinity binding to biological targets, making this compound a promising candidate for further investigation.

The 2-{[1-(2-bromobenzoyl)piperidin-3-yl]oxy}-4,6-dimethylpyrimidine scaffold has shown promise in several preclinical studies. Researchers have demonstrated its ability to interact with specific enzymes involved in cancer metabolism, suggesting its potential as an anticancer agent. Additionally, the compound has been tested for its activity against bacterial pathogens, where its structural features contribute to its antimicrobial properties. These findings underscore the versatility of this compound and its potential applications across multiple therapeutic areas.

Advances in computational chemistry have further enhanced the understanding of this compound's behavior. Molecular modeling studies have revealed insights into its binding interactions with biological targets, providing a rational basis for designing more effective derivatives. These computational approaches are increasingly integral to drug discovery pipelines, enabling researchers to predict and optimize the pharmacological properties of novel compounds before experimental validation.

The synthesis of 2-{[1-(2-bromobenzoyl)piperidin-3-yl]oxy}-4,6-dimethylpyrimidine involves multi-step organic transformations that highlight the synthetic prowess required in modern pharmaceutical chemistry. The introduction of the bromobenzoyl group necessitates careful control over reaction conditions to ensure high yields and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct key carbon-carbon bonds within the molecule. These synthetic strategies are critical for producing complex heterocyclic compounds like this one, which often exhibit high molecular complexity and sensitivity to reaction conditions.

Future directions in the study of this compound include exploring its derivatives and analogs to enhance its therapeutic potential. By modifying different functional groups or introducing new moieties, researchers can fine-tune its pharmacological properties. For instance, replacing the bromobenzoyl group with other bioisosteric entities could alter its binding affinity and selectivity without compromising its overall efficacy. Such modifications are essential for optimizing drug candidates for clinical use.

The integration of machine learning and artificial intelligence into drug discovery has also opened new avenues for exploring the potential of this compound. Predictive models can be trained on large datasets containing known bioactive molecules to identify novel targets and predict their interactions with biological systems. This approach complements traditional experimental methods by providing rapid screening capabilities and identifying promising candidates for further validation.

In conclusion, 2-{[1-(2-bromobenzoyl)piperidin-3-yl]oxy}-4,6-dimethylpyrimidine (CAS No. 2097931-02-5) represents a significant contribution to pharmaceutical chemistry. Its unique structural features and potential applications make it a valuable tool for drug discovery and development. As research continues to uncover new therapeutic targets and methodologies, compounds like this one will play an increasingly important role in addressing unmet medical needs.